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Compound of Interest

Compound Name: ABT-072 potassium trihydrate

Cat. No.: B15564757

For Researchers, Scientists, and Drug Development Professionals

Introduction

ABT-072 is a potent, orally active, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B
polymerase, an essential enzyme for viral replication.[1][2][3] The potassium trihydrate salt of
ABT-072 is often used in research and development for its improved properties.[3][4] Accurate
preparation of stock solutions is critical for obtaining reliable and reproducible results in
downstream applications such as antiviral assays and mechanism of action studies. These
application notes provide a detailed protocol for the preparation, storage, and handling of ABT-
072 potassium trihydrate stock solutions.

Quantitative Data Summary

A summary of the key chemical and physical properties of ABT-072 potassium trihydrate is
provided in the table below for easy reference.
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Property Value Reference
CAS Number 1132940-31-8 [2][5][6]
Molecular Formula C24H32KN30sS [5]1[6]
Molecular Weight 561.69 g/mol [5][6]
Solubility in DMSO 50 mg/mL [7]
Solubility in Water < 0.1 mg/mL [7]
Appearance Solid [6]

Short-term (days to weeks): 0-
Storage (Solid) 4°C, Long-term (months to [5]
years): -20°C

Short-term (days to weeks): 0-
Storage (Stock Solution) 4°C, Long-term (months): [2][5]
-20°C or -80°C

Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 10 mM stock solution of ABT-072 potassium
trihydrate in dimethyl sulfoxide (DMSO).

Materials:

ABT-072 potassium trihydrate powder

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

» Equilibration: Before opening, allow the vial of ABT-072 potassium trihydrate powder to
equilibrate to room temperature for at least 20-30 minutes. This prevents condensation from
forming on the compound.

» Weighing: Carefully weigh the desired amount of ABT-072 potassium trihydrate powder in
a sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.62 mg of the compound (Molecular Weight = 561.69 g/mol ).

o Solvent Addition: Add the appropriate volume of DMSO to the tube containing the powder.
For a 10 mM stock solution, if you weighed 5.62 mg, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can
aid in dissolution if necessary.[7] Visually inspect the solution to ensure there are no
undissolved particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[2] Store the aliquots at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 6 months).[2] Ensure the tubes are
tightly sealed to prevent solvent evaporation and moisture absorption.

Safety Precautions:

e Handle ABT-072 potassium trihydrate and DMSO in a well-ventilated area, preferably a
chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for detailed safety information.[6]

Mechanism of Action and Signaling Pathway
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ABT-072 is a direct-acting antiviral that specifically targets the HCV NS5B polymerase. This
enzyme is an RNA-dependent RNA polymerase that is crucial for the replication of the viral
RNA genome. By binding to a non-nucleoside inhibitor binding site on the NS5B polymerase,
ABT-072 allosterically inhibits its enzymatic activity, thereby preventing the synthesis of new
viral RNA and effectively halting viral replication.[1][3][8]
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Caption: Mechanism of action of ABT-072 in inhibiting HCV replication.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using the ABT-072
potassium trihydrate stock solution in a typical cell-based antiviral assay.
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Caption: Workflow for ABT-072 stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15564757?utm_src=pdf-body-img
https://www.benchchem.com/product/b15564757?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/abt-072
https://www.medchemexpress.com/abt-072-potassium-trihydrate.html
https://pubmed.ncbi.nlm.nih.gov/29342358/
https://pubmed.ncbi.nlm.nih.gov/29342358/
https://pubmed.ncbi.nlm.nih.gov/29342358/
https://www.researchgate.net/publication/322563495_Synthesis_and_Biological_Characterization_of_Aryl_Uracil_Inhibitors_of_Hepatitis_C_Virus_NS5B_Polymerase_Discovery_of_ABT-072_a_Trans-Stilbene_Analog_with_Good_Oral_Bioavailability
https://www.medkoo.com/products/56909
https://file.medchemexpress.com/batch_PDF/HY-101634A/ABT-072-potassium-trihydrate-SDS-MedChemExpress.pdf
https://immunomart.com/product/abt-072-potassium-trihydrate/
https://www.natap.org/2009/EASL/EASL_44.htm
https://www.natap.org/2009/EASL/EASL_44.htm
https://www.benchchem.com/product/b15564757#abt-072-potassium-trihydrate-stock-solution-preparation
https://www.benchchem.com/product/b15564757#abt-072-potassium-trihydrate-stock-solution-preparation
https://www.benchchem.com/product/b15564757#abt-072-potassium-trihydrate-stock-solution-preparation
https://www.benchchem.com/product/b15564757#abt-072-potassium-trihydrate-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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